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Introduction

Fat Red 7B, also known by its synonyms Sudan Red 7B and Solvent Red 19, is a synthetic
diazo dye belonging to the sudan dye family.[1] Its lipophilic nature makes it highly soluble in
oils, fats, and nonpolar organic solvents, while being virtually insoluble in water.[1][2] This
characteristic has led to its widespread use as a colorant in various industrial products,
including plastics, inks, waxes, and oils.[3][4] In the scientific realm, particularly in biological
and pharmaceutical research, Fat Red 7B is a valuable tool for staining lipids, triglycerides, and
lipoproteins in histological and cytological preparations.[5][6] Its application extends to studies
on the disposition and emulsification of lipid-soluble drugs.[2][7] This technical guide provides
an in-depth overview of the core physical and chemical properties of Fat Red 7B, complete with
experimental protocols and graphical representations of its synthesis and application.

Chemical Identity and Structure

e Chemical Name: N-ethyl-1-[[p-(phenylazo)phenyl]azo]-2-naphthalenamine[2]
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Synonyms: Sudan Red 7B, Solvent Red 19, C.I. 26050, Fat Red Bluish[1][8][9]

CAS Number: 6368-72-5[8]

Molecular Formula: C24H21Ns[8]

Molecular Weight: 379.46 g/mol [8]

Physicochemical Properties

The physical and chemical characteristics of Fat Red 7B are summarized in the tables below,
providing a consolidated view of its key properties.

ble 1: C | Physical :

Property Value References

Dark red to purple or maroon
Appearance [21[71[8]
powder/crystals.

130-140 °C (with

Melting Point B [2][8]
decomposition)

Density ~0.33 g/cm?3 (Bulk Density) [3][10]

Colour Index Number 26050 [2][11]

Table 2: Solubility Data

Fat Red 7B's solubility is a defining characteristic, with high solubility in nonpolar solvents and
poor solubility in polar solvents.
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Solvent Solubility References
Water Insoluble [1112]
Ethanol Soluble [3][12]
Acetone Soluble (10 mg/mL) [11][12]
Benzene Easily Soluble [31[12]
Chloroform Soluble [7]

Dimethyl Sulfoxide (DMSO) 30 mg/mL 9]
Dimethylformamide (DMF) 30 mg/mL 9]

Oils/Fats Soluble [1][2]

Table 3: Spectroscopic Properties

The spectroscopic properties of Fat Red 7B are crucial for its identification and quantification.

Property Value References
Amax (Absorption Maximum) 525 nm 9]
o Data not readily available in
Molar Absorptivity (€) ] )
reviewed literature.
Appearance in Conc. H2SOa4 Blue-green [31[12]

Experimental Protocols

This section outlines generalized methodologies for determining key physicochemical
properties of azo dyes like Fat Red 7B.

Determination of Melting Point (Capillary Method)

The melting point of a solid organic compound is a crucial indicator of its purity.

Methodology:
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Sample Preparation: A small amount of finely powdered, dry Fat Red 7B is packed into a
capillary tube to a height of 1-2 mm.[13] The sample must be well-packed to ensure even
heating.[13]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which heats the
sample at a controlled rate.[14]

Approximate Melting Point Determination: A preliminary rapid heating (e.g., 10°C/minute) is
performed to determine an approximate melting range.[7][13]

Accurate Melting Point Determination: A fresh sample is heated rapidly to about 15-20°C
below the approximate melting point. The heating rate is then reduced to 1-2°C/minute.[7]
[13]

Observation and Recording: The temperature at which the first liquid appears (onset of
melting) and the temperature at which the entire sample becomes a clear liquid (completion
of melting) are recorded as the melting range.[13][14]

Determination of Solubility (Qualitative)

This protocol provides a general method for assessing the solubility of Fat Red 7B in various
solvents.

Methodology:

o Sample Preparation: A small, measured amount of Fat Red 7B (e.g., 25 mg) is placed into a
series of test tubes.[10]

Solvent Addition: A measured volume of the solvent to be tested (e.g., 0.75 mL of water,
ethanol, acetone, etc.) is added to each test tube in small portions.[10]

Observation: After each addition, the test tube is vigorously shaken. The degree to which the
dye dissolves is observed and recorded (e.g., insoluble, sparingly soluble, soluble).[10] For
colored compounds, solubility is indicated by the formation of a colored solution and the
absence of solid patrticles.

UV-Vis Spectrophotometry for Amax Determination
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UV-Vis spectroscopy is used to determine the wavelength of maximum absorbance (Amax), a
key characteristic for dye identification and quantification.

Methodology:

» Solution Preparation: A dilute stock solution of Fat Red 7B is prepared in a suitable solvent in
which it is highly soluble (e.g., ethanol or acetone) at a known concentration (e.g., 5 x 103
M).[15]

e Spectrophotometer Setup: A UV-Vis spectrophotometer is calibrated using a blank sample
containing only the solvent.

e Spectral Scan: The absorbance of the Fat Red 7B solution is measured over a wavelength
range, typically from 200 to 700 nm.[8][15]

e Amax Determination: The resulting spectrum is plotted (Absorbance vs. Wavelength), and
the wavelength at which the highest absorbance peak occurs is identified as the Amax.[3]

Mandatory Visualizations

The following diagrams, created using the DOT language, illustrate the synthesis of Fat Red 7B
and a typical experimental workflow for its use in lipid staining.

Diagram 1: Synthesis of Fat Red 7B
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Step 1: Diazotization of p-aminoazobenzene

p-Aminoazobenzene

NaNO2, HCl
(0-5°C)

lazotization

Diazonium Salt Intermediate

Step 2: Azo Cotllpling
|

N-ethyl-2-naphthylamine

Azo Coupling

Fat Red 7B
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i
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i

Mounting on
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i

Microscopy
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Image Analysis &
Lipid Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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